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Compound Focus: (+)-alpha-Funebrene

CAS No.: 50894-66-1

Cat. No.: S1910352

Overview of Alpha-Cedrene

Alpha-cedrene is a sesquiterpene, a class of natural compounds, and is a constituent of cedarwood oil [1] [2].
It is known for its woody scent and is used in perfumes and fragrances [1]. Research has also highlighted its

potential pharmacological activities, including anti-obesity, antimicrobial, and antileukemic properties [2].

Properties and Experimental Data for Alpha-Cedrene

The following tables summarize the key characteristics and experimental findings for alpha-cedrene.

Table 1: Chemical and Physical Properties of Alpha-Cedrene

Property Details

IUPAC Name (3R,3aS,7S,8aS)-3,6,8,8-tetramethyl-2,3,4,7,8,8a-hexahydro-1H-3a,7-
methanoazulene [3] [1]

CAS Number 469-61-4 [3]
Molecular Cis5H24 [3] [1] [2]
Formula

Molecular Weight  204.36 g-mol™ [3] [1]
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Property

Boiling Point

Density

Odor Description

Solubility in
Water

logP (olw)

Details

261-262 °C [3] [1]

0.932 g/mL at 20 °C [1]

Woody, cedar, sweet, fresh [3]

0.1504 mg/L @ 25 °C (estimated) [3]

6.308 (estimated) [3]

Table 2: Pharmacokinetic Data from a Rat Study

This data is derived from a single in vivo study in rats and should be interpreted as preliminary findings [2].

Parameter

Findings (Rat Model)

Absorption (Oral)

Bioavailability

Clearance

Volume of
Distribution

Elimination Half-life

Tissue Distribution

Excretion

Gender Differences

Reported Activities

Rapidly absorbed; time to peak concentration (~1 hour) [2].
Approximately 40% (based on a 50 mg/kg dose) [2].
High (98.4-120.3 ml/min/kg after IV injection) [2].

Extremely high (35.9-56.5 L/kg after 1V injection), suggesting extensive tissue
distribution [2].

4.0-6.4 hours (after IV injection) [2].
Widely distributed to all tissues; highest partition coefficient in lipid tissue [2].

Primarily excreted via feces, with less than 0.01% of the dose recovered in
urine [2].

No significant differences observed in pharmacokinetic parameters between
female and male rats [2].

Anti-obesity, antimicrobial, trypanocidal, antileukemic [2].
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Experimental Protocol Summary

The tables below outline the key methodology from a pharmacokinetic study of alpha-cedrene, which

provides the data in Table 2 [2].

Table 3: In Vivo Pharmacokinetic Study Design

Aspect Protocol Details

Chemical Alpha-cedrene (purity: 99.6%) [2].

Animal Model Female and male Sprague-Dawley rats [2].

Dosing Intravenous (IV): 10 and 20 mg/kg. Oral: 50 and 100 mg/kg [2].

Formulation IV: Dissolved in ethanol, Tween 80, and saline. Oral: In PEG 400 [2].

Sample Blood plasma and various tissues were collected at predetermined times post-dose

Collection [2].

Analysis Plasma and tissue concentrations of alpha-cedrene were determined using gas
chromatography [2].

The workflow of this in vivo study is summarized in the diagram below.
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Animal Model Setup
(Sprague-Dawley Rats)
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(Gas Chromatography)
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(Pharmacokinetic Parameters)

Study Conclusion

Click to download full resolution via product page

Interpretation of Available Information

The data shows that alpha-cedrene has a promising pharmacokinetic profile for a drug candidate,
characterized by good oral absorption and significant penetration into tissues, particularly lipids [2]. This
supports its investigated use as an anti-obesity agent [2]. However, its high rate of clearance and low urinary

excretion suggest extensive metabolism [2].

Since "alpha funebrene" was not found in the scientific literature, you may find it helpful to:
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¢ Verify the nomenclature: The term "funebrene" may be a misspelling, an obsolete name, or refer to
a compound from a very specific and narrow field of study.

e Explore related compounds: The search results confirm that "alpha-cedrene” is a well-documented
compound. You could broaden your comparison to include other sesquiterpenes or common
constituents of cedarwood oil, such as beta-cedrene or cedrol [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://en.wikipedia.org/wiki/Cedrene
https://www.smolecule.com/products/s1910352?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Cedrene
https://www.sciencedirect.com/science/article/abs/pii/S134743671400024X
https://www.thegoodscentscompany.com/data/rw1032351.html
https://www.smolecule.com/products/b1910352#alpha-funebrene-vs-cedrene-comparison
https://www.smolecule.com/products/b1910352#alpha-funebrene-vs-cedrene-comparison
https://www.smolecule.com/products/b1910352#alpha-funebrene-vs-cedrene-comparison
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1910352?utm_src=pdf-bulk
https://www.smolecule.com/products/s1910352?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s1910352?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

